Cas no 2172086-25-6 (1-(2,5-difluorophenyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2,5-difluorophenyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172086-25-6
• MF: C₉H₇F₂N₃O₂S
• MW: 259.232587099075
• CID: 5831717
• PubChem ID: 165858006
• Update Time: 2025-11-06

1-(2,5-difluorophenyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)-1H-pyrazole-5-sulfonamide
• 2172086-25-6
• EN300-1591091

• Inchi： 1S/C9H7F2N3O2S/c10-6-1-2-7(11)8(5-6)14-9(3-4-13-14)17(12,15)16/h1-5H,(H2,12,15,16)
• InChI Key： VTNAXEIQRJJLNG-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=C(C=CC=1F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 259.02270397g/mol
• Monoisotopic Mass: 259.02270397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(2,5-difluorophenyl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 1-(2,5-Difluorophenyl)-1H-Pyrazole-5-Sulfonamide (CAS No. 2172086-25-6)

1-(2,5-Difluorophenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172086-25-6) is a specialized sulfonamide derivative with a unique pyrazole core, attracting significant attention in pharmaceutical and agrochemical research. Its molecular structure combines a difluorophenyl moiety with a sulfonamide functional group, making it a promising candidate for drug discovery and material science applications. Researchers are increasingly exploring its potential as a bioactive scaffold due to its tunable properties and compatibility with modern synthetic methodologies.

In recent years, the demand for fluorinated compounds like 1-(2,5-difluorophenyl)-1H-pyrazole-5-sulfonamide has surged, driven by their enhanced metabolic stability and membrane permeability. This aligns with the growing interest in targeted drug delivery systems and precision medicine. The compound's CAS number 2172086-25-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and high-throughput screening platforms.

The pyrazole-sulfonamide hybrid structure of this compound offers versatility in molecular docking applications, particularly in designing inhibitors for enzymes like carbonic anhydrases or kinases. Its difluorophenyl group contributes to improved lipophilicity, a key factor in optimizing blood-brain barrier penetration—a hot topic in neuropharmacology research. Laboratories focusing on fragment-based drug design often prioritize such multifunctional building blocks.

From a synthetic chemistry perspective, CAS 2172086-25-6 exemplifies the convergence of heterocyclic chemistry and organofluorine chemistry. The compound's regioselective functionalization potential makes it valuable for creating structure-diverse libraries, addressing the pharmaceutical industry's need for novel chemical entities. Recent patent analyses reveal its inclusion in intellectual property filings related to anti-inflammatory agents and selective enzyme modulators.

Environmental and green chemistry considerations also apply to this compound. Researchers are investigating sustainable synthesis routes for 1-(2,5-difluorophenyl)-1H-pyrazole-5-sulfonamide to minimize hazardous byproducts, reflecting the broader shift toward eco-friendly pharmaceutical manufacturing. This aligns with frequent search queries about green synthetic protocols and atom-economical reactions in chemical databases.

Analytical characterization of 2172086-25-6 typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography—methods commonly discussed in cheminformatics forums. The compound's spectral data and crystallographic parameters are valuable for computational chemistry models, particularly in molecular dynamics simulations predicting drug-receptor interactions.

In material science, the π-conjugated system of this pyrazole derivative shows promise for developing organic electronic materials. Its electron-withdrawing sulfonamide group and fluorine atoms enable fine-tuning of charge transport properties, relevant to OLED technologies and molecular sensors—areas generating substantial online search traffic among materials scientists.

Quality control protocols for 1-(2,5-difluorophenyl)-1H-pyrazole-5-sulfonamide emphasize HPLC purity analysis and residual solvent monitoring, addressing industry concerns about impurity profiling in pharmaceutical intermediates. These procedures align with stringent ICH guidelines, a frequently searched regulatory topic in API manufacturing circles.

The compound's stability under various pH conditions and thermal stress makes it suitable for formulation studies, particularly in oral dosage forms. Such properties are increasingly scrutinized in preformulation research, as evidenced by rising searches for excipient compatibility data and accelerated stability testing methods.

Emerging applications of 2172086-25-6 include its use as a chemical probe in chemical biology studies, where researchers leverage its selective binding affinity to map protein interaction networks. This connects to trending searches about proteomics tools and target identification strategies in drug discovery pipelines.